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1-[(3-Nitrophenyl)methyl]-3-[(3,5,6-trichloropyridin-2-yl)amino]urea

Name: 1-[(3-Nitrophenyl)methyl]-3-[(3,5,6-trichloropyridin-2-yl)amino]urea
Brand: Smolecule
SKU: S7338854
Rating: 4 (4 reviews)

Catalog No.

S7338854

CAS No.

M.F

C13H10Cl3N5O3

M. Wt

390.6 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-[(3-Nitrophenyl)methyl]-3-[(3,5,6-trichloropyrid...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

1-[(3-Nitrophenyl)methyl]-3-[(3,5,6-trichloropyridin-2-yl)amino]urea

IUPAC Name

1-[(3-nitrophenyl)methyl]-3-[(3,5,6-trichloropyridin-2-yl)amino]urea

Molecular Formula

C13H10Cl3N5O3

Molecular Weight

390.6 g/mol

InChI

InChI=1S/C13H10Cl3N5O3/c14-9-5-10(15)12(18-11(9)16)19-20-13(22)17-6-7-2-1-3-8(4-7)21(23)24/h1-5H,6H2,(H,18,19)(H2,17,20,22)

InChI Key

ZGCVKVGOEAVOCH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)[N+](=O)[O-])CNC(=O)NNC2=NC(=C(C=C2Cl)Cl)Cl

1-[(3-Nitrophenyl)methyl]-3-[(3,5,6-trichloropyridin-2-yl)amino]urea, also known as NTPTU, is a white solid chemical compound that belongs to the class of N-arylamidines. It has been primarily used as a pharmaceutical agent due to its strong inhibitory effect on the enzyme thyroperoxidase (TPO), which is involved in the biosynthesis of thyroid hormones. NTPTU was initially described and patented by Boots Laboratories Ltd. in the United Kingdom during the 1970s.

Physical and Chemical Properties

NTPTU is a crystalline powder that is insoluble in water but soluble in organic solvents. It has a molecular weight of 408.65 g/mol and a melting point of 275-280°C. The chemical structure of NTPTU consists of a nitrophenylmethyl group attached to an amino- and urea-functionalized pyridine ring.

Synthesis and Characterization

NTPTU can be synthesized via several methods, including the reaction of 3-nitrobenzylamine with trichloropyridine-2-carboxylic acid in the presence of a coupling agent such as N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction mixture is then purified by recrystallization to yield pure NTPTU.

Analytical Methods

Various analytical methods have been used to identify and characterize NTPTU, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and chemical assay techniques such as high-performance liquid chromatography (HPLC).

Biological Properties

NTPTU has been shown to inhibit TPO activity in vitro and in vivo. TPO plays a critical role in the biosynthesis of thyroid hormones, and inhibition of TPO leads to reduced thyroid hormone production. For this reason, NTPTU has been used as an antithyroid drug in the treatment of hyperthyroidism.

Toxicity and Safety in Scientific Experiments

Studies have shown that NTPTU has low acute toxicity in animals and humans. However, long-term exposure to NTPTU may cause adverse effects such as liver toxicity and thyroid dysfunction.

Applications in Scientific Experiments

NTPTU has been used as a research tool in a variety of scientific experiments, including studies on thyroid hormone synthesis, measurement of TPO activity, and development of antithyroid drugs.

Current State of Research

NTPTU is still in use as an antithyroid drug in certain parts of the world. However, the development of newer and more effective antithyroid drugs has led to a decline in the use of NTPTU in clinical practice.

Potential Implications in Various Fields of Research and Industry

NTPTU has potential applications beyond its use as an antithyroid drug. It has been suggested that NTPTU may have antibacterial, antiviral, and antifungal properties. Additionally, it has been investigated as a potential treatment for cancer and Alzheimer's disease.

Limitations and Future Directions

One potential limitation of NTPTU is its toxicity and potential for adverse effects. Additionally, the development of newer antithyroid drugs has led to a decline in the use of NTPTU in clinical practice. However, NTPTU still has potential applications in various fields of research and industry, and further investigation into its properties and potential applications is needed.

Future Directions

for research on NTPTU could include:
1. Investigating the potential use of NTPTU as a treatment for diseases other than hyperthyroidism, such as cancer or Alzheimer's disease.
2. Developing methods to reduce the toxicity and potential adverse effects of NTPTU.
3. Investigating the antibacterial, antiviral, and antifungal properties of NTPTU in more detail.
4. Developing new methods to synthesize NTPTU more efficiently and on a larger scale.
5. Exploring the potential use of NTPTU in combination with other antithyroid drugs or other therapeutic agents.